[1-(4-isopropoxybenzyl)-4-(4-methoxybenzyl)-4-piperidinyl]methanol

• IUPAC Name: [4-[(4-methoxyphenyl)methyl]-1-[(4-propan-2-yloxyphenyl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C24H33NO3/c1-19(2)28-23-10-6-21(7-11-23)17-25-14-12-24(18-26,13-15-25)16-20-4-8-22(27-3)9-5-20/h4-11,19,26H,12-18H2,1-3H3
• InChI Key: PTOQOZKIYMBVFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)CN2CCC(CC2)(CC3=CC=C(C=C3)OC)CO
• Molecular Formula: C24H33NO3
• Molecular Weight: 383.5 g/mol

Description

[1-(4-isopropoxybenzyl)-4-(4-methoxybenzyl)-4-piperidinyl]methanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly known as IBMPFD, and it is a synthetic analog of the natural product piperine. In

Mechanism of Action

The mechanism of action of IBMPFD is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. IBMPFD has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
IBMPFD has been shown to have a range of biochemical and physiological effects. It has been demonstrated to reduce inflammation and oxidative stress in animal models of disease. IBMPFD has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, IBMPFD has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IBMPFD in lab experiments is its well-defined chemical structure, which allows for precise control of experimental conditions. IBMPFD is also relatively stable and easy to handle in the laboratory. However, one limitation of using IBMPFD in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on IBMPFD. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to elucidate the mechanisms underlying the neuroprotective effects of IBMPFD and to determine the optimal dosing regimens for these diseases. Another area of interest is the potential use of IBMPFD in the treatment of cancer. Additional studies are needed to determine the efficacy of IBMPFD in various cancer models and to investigate its mechanism of action in cancer cells. Overall, IBMPFD is a promising compound with a wide range of potential therapeutic applications, and further research is needed to fully explore its potential.
In conclusion, IBMPFD is a synthetic analog of piperine that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of IBMPFD is a multi-step process that requires careful control of reaction conditions and purification steps. IBMPFD has been extensively studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. Its mechanism of action is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. IBMPFD has been shown to have a range of biochemical and physiological effects, and it has several advantages and limitations for use in lab experiments. There are several future directions for research on IBMPFD, and further studies are needed to fully explore its potential therapeutic applications.

Synthesis Methods

The synthesis of IBMPFD involves the reaction of piperine with benzyl chloride and isopropyl alcohol. This reaction results in the formation of a benzylated piperidine intermediate, which is then further reacted with 4-methoxybenzyl chloride to yield IBMPFD. The synthesis of IBMPFD is a multi-step process that requires careful control of reaction conditions and purification steps to obtain a pure product.

Scientific Research Applications

IBMPFD has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. IBMPFD has also been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.